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Compound of Interest

4-Chloro-2-nitro-5-
Compound Name:
(trifluoromethyl)aniline

Cat. No.: B071698

An In-Depth Technical Guide to the Safe Handling of 4-Chloro-2-nitro-5-
(trifluoromethyl)aniline

Authored for Researchers, Scientists, and Drug Development Professionals

This guide serves as a comprehensive technical resource on the safe handling, storage, and
emergency management of 4-Chloro-2-nitro-5-(trifluoromethyl)aniline (CAS No. 167415-22-
7). As a crucial intermediate in various synthetic pathways, a thorough understanding of its
safety profile is paramount for ensuring laboratory safety and experimental integrity. This
document moves beyond a standard Safety Data Sheet (SDS) to provide field-proven insights
and contextual explanations for established safety protocols.

Section 1: Chemical Identity and Properties

A foundational aspect of laboratory safety begins with the precise identification and
understanding of a substance's physical and chemical properties. These characteristics directly
influence handling, storage, and emergency response decisions.

Table 1: Physicochemical and Identification Data
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Property Value Source(s)
CAS Number 167415-22-7 [11[2][3]
Molecular Formula C7HaCIF3N20:2 [3B1141[5]
Molecular Weight 240.57 g/mol [4]

Light yellow to yellow powder
Appearance

or crystals
Purity Typically =295%

Refrigerator (2-8°C
Storage Temperature [6]

recommended)

| InChl Key | HLEWKRQSGSZHGO-UHFFFAOYSA-N | |

Section 2: Hazard Identification and Toxicological
Profile

4-Chloro-2-nitro-5-(trifluoromethyl)aniline is classified as hazardous under the Globally
Harmonized System (GHS). The "Warning" signal word indicates a moderate hazard level,
necessitating diligent adherence to safety protocols. Understanding the specific nature of these
hazards is critical for implementing appropriate controls.

Table 2: GHS Hazard Classifications and Practical Implications
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Practical Implication for

Hazard Statement GHS Classification
the Researcher
Ingestion can lead to
systemic toxicity. Strict
prohibition of eating,
Acute Toxicity, Oral drinking, or smoking in the

H302: Harmful if swallowed . . .
(Category 4) lab is critical. Accidental

ingestion requires
immediate medical
attention.

Direct contact can cause
redness, itching, or
o Skin Corrosion/Irritation inflammation. This
H315: Causes skin irritation )
(Category 2) underscores the necessity of
wearing appropriate chemical-

resistant gloves and a lab coat.

The compound can cause
significant, potentially
H319: Causes serious eye Serious Eye Damage/Eye damaging, irritation upon
irritation Irritation (Category 2) contact with the eyes.
Chemical splash goggles or a

face shield are mandatory.

| H335: May cause respiratory irritation | Specific Target Organ Toxicity - Single Exposure
(Category 3) | Inhalation of the dust can irritate the nose, throat, and lungs, leading to coughing
or shortness of breath. All handling of the solid must be performed in a certified chemical fume
hood.[7] |

Section 3: Proactive Risk Management: A Workflow
for Safe Experimentation

A proactive approach to safety is a hallmark of a well-managed laboratory. Before any
experiment, a thorough risk assessment should be conducted. This process involves identifying
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potential hazards, evaluating the likelihood and severity of exposure, and implementing robust
control measures.

Step 1: Chemical Identification
Verify CAS No. 167415-22-7

is identified

Step 2: Hazard Review
Consult SDS and this guide for GHS hazards (H302, H315, H319, H335)

kazards known

Step 3: Exposure Assessment
Evaluate experimental procedure:
- Quantity used?

- Dust generation potential?

- Duration of handling?

risks assessed

Step 4: Implement Control Hierarchy

Administrative Controls:
Follow SOPs, ensure training.

Engineering Controls:
Work in a chemical fume hood.

Personal Protective Equipment (PPE):
Gloves, goggles, lab coat.

controls in place

controls in place

Step 5: Proceed with Experiment
Continuously monitor for safety.

|

Click to download full resolution via product page

Caption: Hazard Assessment and Mitigation Workflow.
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Section 4: Safe Handling, Storage, and Engineering
Controls

Translating hazard awareness into practice requires specific, actionable protocols for every
stage of the chemical's lifecycle in the laboratory.

Engineering Controls: The First Line of Defense

The primary engineering control for handling 4-Chloro-2-nitro-5-(trifluoromethyl)aniline is a
properly functioning chemical fume hood.

+ Rationale: A fume hood is essential to mitigate the respiratory irritation hazard (H335) by
capturing dust and preventing it from entering the researcher's breathing zone.[8][9] All
weighing and transfers of the solid material must be conducted within the sash of the hood.

Personal Protective Equipment (PPE): Essential
Individual Protection

While engineering controls minimize ambient exposure, PPE is crucial for preventing direct
contact.

e Eye and Face Protection: Chemical splash goggles conforming to EN166 or NIOSH
standards are mandatory.[9][10] A face shield should be considered if there is a significant
risk of splashing.

e Skin Protection:

o Gloves: Chemically resistant gloves (e.g., nitrile) should be worn.[8][10] It is critical to
inspect gloves for any signs of degradation or perforation before use.

o Lab Coat: A clean, buttoned lab coat must be worn to protect against accidental skin
contact.

» Respiratory Protection: When engineering controls are not sufficient, a NIOSH-approved
respirator with appropriate cartridges for organic vapors and particulates should be used.[8]

[9]

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b071698?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/PC2821_msds.pdf
https://www.capotchem.com/doc/msds_1075705-01-9.do
https://www.capotchem.com/doc/msds_1075705-01-9.do
https://www.cdhfinechemical.com/images/product/msds/37_937813950_4-Chloro-2-Nitroaniline-CASNO-89-63-4-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2821_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_937813950_4-Chloro-2-Nitroaniline-CASNO-89-63-4-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2821_msds.pdf
https://www.capotchem.com/doc/msds_1075705-01-9.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Standard Handling Protocol

o Preparation: Don all required PPE before entering the designated handling area. Ensure the
chemical fume hood is on and functioning correctly.

Weighing: Perform all weighing operations on a balance placed inside the fume hood to
contain any dust generated.

Transfer: Use a spatula to carefully transfer the solid. Avoid actions that could create
airborne dust.

Post-Handling: Tightly seal the container immediately after use.

Decontamination: Wipe down the spatula and work surface with an appropriate solvent (e.g.,
ethanol), followed by soap and water. Dispose of contaminated wipes as hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before
leaving the laboratory.[8][10]

Storage Requirements

Proper storage is vital for maintaining chemical stability and preventing accidental release or
exposure.

e Location: Store the container in a cool, dry, and well-ventilated area, such as a designated
refrigerator for chemicals.[8]

Security: The storage location should be locked to restrict access to authorized personnel
only.[8][11][12]

Container: Keep the container tightly closed to prevent moisture ingress and contamination.
[B1[11][12]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.[7]
[10][12]

Section 5: Emergency Response Protocols
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Preparedness is key to mitigating the impact of an accidental exposure or release. All
personnel must be familiar with these procedures and the location of emergency equipment
like safety showers, eyewash stations, and spill kits.

EMERGENCY EVENT

(Spill, Exposure, Fire)

( Personal Exposure j Spill / Release

Remove victim from source Evacuate immediate area
Alert others in the area Alert Supervisor

Administer First Aid
(See Section 5.1)

Seek Immediate Medical Attention
Bring SDS with victim

Assess spill size
Minor vs. Major

Major

Major Spill:
Contact EHS / Emergency Services

Minor Spill:
Use spill kit, avoid dust
(See Section 5.2)

Click to download full resolution via product page

Caption: Emergency Response Decision Flowchart.

First-Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury.

« Inhalation: If inhaled, immediately remove the person to fresh air and keep them in a position
comfortable for breathing.[8][11][12][13] If the person feels unwell or has difficulty breathing,
seek immediate medical attention.[7]
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o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes.[13] If skin irritation develops or persists,
get medical advice.[8]

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes.[11][12] Remove contact lenses if present and easy to do so. Continue rinsing.[8]
Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting.[7][13] Rinse the mouth thoroughly with water.[11][12]
Never give anything by mouth to an unconscious person.[7] Call a poison control center or
doctor immediately for treatment advice.[11]

Accidental Release (Spill) Procedures

e Minor Spill (Contained in a fume hood):
o Ensure PPE is worn.
o Avoid generating dust.[8][10]

o Carefully sweep or vacuum the solid material into a labeled, sealable container for
hazardous waste.[8][10]

o Decontaminate the area with a suitable solvent and then wash with soap and water.
o Major Spill (Outside of containment):

o Evacuate all personnel from the immediate area.[9]

o Alert your supervisor and institutional Emergency Health and Safety (EHS) office.

o Prevent the spill from entering drains or waterways.[10]

o Restrict access to the area until the professional cleanup team arrives.

Fire-Fighting Measures

While the compound itself is not highly flammable, it can burn.
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» Suitable Extinguishing Media: Use a dry chemical, carbon dioxide (CO3), water spray, or
alcohol-resistant foam.[9]

» Specific Hazards: Combustion will produce toxic and corrosive gases, including carbon
oxides (CO, COz2), nitrogen oxides (NOx), hydrogen chloride, and hydrogen fluoride gas.[9]
[14]

» Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous decomposition products.[9][10]

Section 6: Disposal Considerations

Chemical waste disposal is a highly regulated process that must not be overlooked.

o Classification: 4-Chloro-2-nitro-5-(trifluoromethyl)aniline and any materials contaminated
with it (e.g., gloves, wipes, empty containers) must be treated as hazardous waste.

e Procedure: Dispose of contents and containers at an approved waste disposal plant in
accordance with all local, state, and federal regulations.[8][11][12] Do not dispose of via
sanitary sewer systems.

Section 7: Conclusion

4-Chloro-2-nitro-5-(trifluoromethyl)aniline is a valuable chemical intermediate with a
manageable but significant hazard profile. A safety-first mindset, rooted in a deep
understanding of its specific risks, is non-negotiable. By consistently applying the principles of
risk assessment, utilizing proper engineering controls and PPE, and being prepared for
emergencies, researchers can handle this compound with a high degree of safety and
confidence.
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 To cite this document: BenchChem. [4-Chloro-2-nitro-5-(trifluoromethyl)aniline safety data
sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071698#4-chloro-2-nitro-5-trifluoromethyl-aniline-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 12 /13 Tech Support


https://chem-space.com/CSSB00000038403-7F39D5
https://chem-space.com/CSSB00000038403-7F39D5
https://www.scbt.com/es/p/4-chloro-2-nitro-5-trifluoromethyl-aniline-167415-22-7
http://www.abichem.com/pro_result/?id=464813
https://www.sigmaaldrich.com/JP/ja/product/aldrich/217727
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4800%2F4856-7-12.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2821_msds.pdf
https://www.capotchem.com/doc/msds_1075705-01-9.do
https://www.cdhfinechemical.com/images/product/msds/37_937813950_4-Chloro-2-Nitroaniline-CASNO-89-63-4-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC246950500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146521000&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(C-02605)%204-CHLORO%20ANILINE.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16004&PLANT=d__ALF
https://www.benchchem.com/product/b071698#4-chloro-2-nitro-5-trifluoromethyl-aniline-safety-data-sheet-sds
https://www.benchchem.com/product/b071698#4-chloro-2-nitro-5-trifluoromethyl-aniline-safety-data-sheet-sds
https://www.benchchem.com/product/b071698#4-chloro-2-nitro-5-trifluoromethyl-aniline-safety-data-sheet-sds
https://www.benchchem.com/product/b071698#4-chloro-2-nitro-5-trifluoromethyl-aniline-safety-data-sheet-sds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b071698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
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